Cas no 139715-09-6 (1,3,4-Oxadiazole-2(3H)-thione,5-[[(6-iodo-2-methyl-4-quinazolinyl)oxy]methyl]-)

• Product name: 1,3,4-Oxadiazole-2(3H)-thione,5-[[(6-iodo-2-methyl-4-quinazolinyl)oxy]methyl]-
• CAS No: 139715-09-6
• MF: C₁₂H₉IN₄O₂S
• MW: 400.194932699203
• CID: 1289961

1,3,4-Oxadiazole-2(3H)-thione,5-[[(6-iodo-2-methyl-4-quinazolinyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-[[(6-iodo-2-methyl-4-quinazolinyl)oxy]methyl]-
• 1,3,4-Oxadiazole-2(3H)-thione, 5-[[(6-iodo-2-methyl-4-quinazolinyl)oxy]methyl]-

• Inchi： 1S/C12H9IN4O2S/c1-6-14-9-3-2-7(13)4-8(9)11(15-6)18-5-10-16-17-12(20)19-10/h2-4H,5H2,1H3,(H,17,20)
• InChI Key： KZFZKAKXAFQAAX-UHFFFAOYSA-N
• SMILES： O1C(COC2=C3C(=NC(C)=N2)C=CC(I)=C3)=NNC1=S

Computed Properties

• Exact Mass: 399.94877

Experimental Properties

• Density: 2.02±0.1 g/cm3(Predicted)
• Boiling Point: 427.1±55.0 °C(Predicted)
• PSA: 68.63
• pka: 5.09±0.50(Predicted)